
What are the physicochemical properties of (+-)-
methionine?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B1680420 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of (+-)-Methionine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of (+-)-methionine, also known as DL-methionine. This racemic mixture, composed

of equal parts D-methionine and L-methionine, is a crucial alpha-amino acid. As one of the two

sulfur-containing proteinogenic amino acids, its properties are of significant interest in various

scientific and industrial fields, including drug development, animal nutrition, and food science.

[1][2] Methionine is an essential amino acid in humans, meaning it must be obtained through

diet.[1]

Chemical Structure and General Properties
(+-)-Methionine is a nonpolar amino acid with the chemical formula C5H11NO2S.[1] Its

structure features a central alpha-carbon bonded to a carboxyl group, an amino group, a

hydrogen atom, and a γ-methylthioethyl side chain. This side chain's flexibility and the sulfur

atom's potential for oxidation are key to its biological functions.[2]

The chemical structures of the two enantiomers, L-methionine and D-methionine, are

presented below. (+-)-Methionine is a 1:1 mixture of these two forms.

Caption: 2D Structures of L- and D-Methionine Enantiomers.
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The following table summarizes the key physicochemical properties of (+-)-methionine.

Property Value References

IUPAC Name
(2RS)-2-Amino-4-

(methylthio)butanoic acid

Synonyms DL-Met-OH, (RS)-Methionine

Molecular Formula C5H11NO2S

Molecular Weight 149.21 g/mol

Appearance

White crystalline powder or

flakes with a faint,

characteristic odor.

Density 1.340 g/cm³

Melting Point

DL-Methionine: 270-273 °C,

281 °C (decomposes) L-

Methionine: 280-281 °C

(decomposes) D-Methionine:

273 °C (decomposes)

Boiling Point 306.9 °C at 760 mmHg

LogP (Octanol/Water) -1.87

pH (in aqueous solution)
5.4 - 6.1 (for a 1% or 20

mg/mL solution)

Solubility Profile
(+-)-Methionine is sparingly soluble in water and very slightly soluble in ethanol. Its solubility is

influenced by the presence of both polar (carboxyl and amino groups) and nonpolar

(methylsulfanyl side chain) moieties. Solubility in aqueous solutions is significantly affected by

pH due to the ionization of the acidic and basic functional groups. It readily dissolves in dilute

acids and alkalis.
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Solvent Solubility Temperature References

Water 2.9 g/100 mL 20 °C

Water 48 g/L 20 °C

Ethanol Very slightly soluble Room Temperature

Ether Insoluble Room Temperature

Dilute Acids Soluble Room Temperature

Dilute Alkali

Hydroxides
Soluble Room Temperature

Acid-Base Properties
As an amino acid, (+-)-methionine is an amphoteric molecule containing both a weakly acidic

carboxylic acid group and a weakly basic amino group. The pKa values determine the charge

of the molecule at a given pH. The isoelectric point (pI) is the pH at which the molecule carries

no net electrical charge.

Property Value References

pKa1 (-COOH) 2.28

pKa2 (-NH3+) 9.21

pI 5.74

Optical Activity
Optical activity is a key property for distinguishing between the enantiomers of methionine. The

racemic mixture, (+-)-methionine, is optically inactive as the opposing rotations of the D- and

L-enantiomers cancel each other out.
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Enantiomer
Specific Optical
Rotation [α]D

Conditions References

(+-)-Methionine -0.05° to +0.05° c=2.5 in 1 M HCl

L-Methionine +21.0° to +25.0° c=0.5 in 6 M HCl

D-Methionine -21.19° c=0.8 in 0.2 N HCl

Experimental Protocols
Determination of Related Substances by Thin-Layer
Chromatography (TLC)
This method is used to assess the purity of a DL-methionine sample by separating it from any

related amino acid impurities.

Stationary Phase: Silica gel G.

Mobile Phase: A mixture of 2-butanol, glacial acetic acid, and water (volume ratio 6:2:2).

Sample Preparation:

Test Solution (a): 20 mg/mL of DL-Methionine in water.

Reference Solution (b): A standard solution of DL-methionine.

Procedure:

Apply 5 µL of each solution to the TLC plate.

Develop the chromatogram over a path of 10 cm.

Dry the plate in air.

Spray with a ninhydrin solution.

Heat the plate at 100-105 °C for 15 minutes.
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Analysis: Any secondary spots in the chromatogram of the test solution are compared in

intensity to the principal spot of the reference solution to quantify impurities.

The workflow for this experimental protocol can be visualized as follows:

Sample Preparation
(Test & Reference Solutions)

Spot 5µL of each
solution onto TLC plate

Develop chromatogram
in mobile phase

Dry the plate in air

Spray with Ninhydrin
& Heat at 100-105°C

Analyze spots and
quantify impurities

Click to download full resolution via product page

Caption: Workflow for Purity Analysis by Thin-Layer Chromatography.

Assay by Potentiometric Titration
This is a quantitative method to determine the percentage purity of (+-)-methionine.

Procedure:
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Accurately weigh approximately 0.14 g of the sample.

Dissolve the sample in 3 mL of anhydrous formic acid.

Add 30 mL of glacial acetic acid.

Titrate immediately with 0.1 M perchloric acid.

Determine the endpoint potentiometrically.

Calculation: The amount of titrant consumed is used to calculate the percentage of

C5H11NO2S in the sample. Each mL of 0.1 M perchloric acid is equivalent to 14.92 mg of

C5H11NO2S.

Measurement of Optical Rotation
This procedure is used to confirm the identity of the racemic mixture or to determine the

enantiomeric purity of L- or D-methionine.

Apparatus: Polarimeter.

Procedure:

Dissolve a specified concentration of the sample in a suitable solvent (e.g., 1 M HCl for

DL-methionine).

Place the solution in a polarimeter tube of a known path length.

Measure the angle of rotation of plane-polarized light (typically at the sodium D-line, 589

nm).

Analysis: The observed rotation is compared to the expected range for the substance. For

(+-)-methionine, the rotation should be close to zero.

Metabolic Significance
In biological systems, L-methionine is the active enantiomer. It plays a critical role in protein

synthesis and is a precursor for other important sulfur-containing compounds like cysteine,

taurine, and S-adenosylmethionine (SAM). SAM is a universal methyl group donor, essential for
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the methylation of DNA, proteins, and other metabolites. Methionine can be regenerated from

homocysteine through a pathway involving vitamin B12.

A simplified diagram of the methionine regeneration cycle is shown below:

Methionine

S-Adenosylmethionine
(SAM)

 ATP -> PPi+Pi

S-Adenosylhomocysteine
(SAH)

 Methyl
Acceptor

Homocysteine

 H2O -> Adenosine

 Methionine
Synthase

(Vitamin B12)

Click to download full resolution via product page

Caption: Simplified Methionine Regeneration Cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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